Cas no 19404-24-1 (3-methyl-1-benzothiophene-5-carboxylic acid)
19404-24-1 structure
Product Name:3-methyl-1-benzothiophene-5-carboxylic acid
CAS No:19404-24-1
MF:C10H8O2S
MW:192.234321594238
MDL:MFCD01830526
CID:2192496
PubChem ID:821992
Update Time:2025-04-21
3-methyl-1-benzothiophene-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-5-carboxylic acid, 3-methyl-
- 3-Methyl-1-benzothiophene-5-carboxylic acid
- SCHEMBL17842775
- AA-516/33242017
- 888-833-3
- 3-methylbenzothiophene-5-carboxylic
- EN300-8091539
- AKOS006279895
- 19404-24-1
- 3-methylbenzo[b]thiophene-5-carboxylic acid
- Z1198158713
- DB-342402
- 3-methyl-1-benzothiophene-5-carboxylic acid
-
- MDL： MFCD01830526
- Inchi： 1S/C10H8O2S/c1-6-5-13-9-3-2-7(10(11)12)4-8(6)9/h2-5H,1H3,(H,11,12)
- InChI Key： XGOWVNJGEXECLA-UHFFFAOYSA-N
- SMILES： S1C=C(C)C2C=C(C(=O)O)C=CC1=2
Computed Properties
- Exact Mass: 192.02450067Da
- Monoisotopic Mass: 192.02450067Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.5Ų
3-methyl-1-benzothiophene-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8091539-1g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95% | 1g |
$743.0 | 2023-09-02 | |
| Enamine | EN300-8091539-5g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95% | 5g |
$2152.0 | 2023-09-02 | |
| Enamine | EN300-8091539-10g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95% | 10g |
$3191.0 | 2023-09-02 | |
| Enamine | EN300-8091539-0.05g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 0.05g |
$174.0 | 2025-03-21 | |
| Enamine | EN300-8091539-0.1g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 0.1g |
$257.0 | 2025-03-21 | |
| Enamine | EN300-8091539-0.25g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 0.25g |
$367.0 | 2025-03-21 | |
| Enamine | EN300-8091539-0.5g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 0.5g |
$579.0 | 2025-03-21 | |
| Enamine | EN300-8091539-1.0g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 1.0g |
$743.0 | 2025-03-21 | |
| Enamine | EN300-8091539-2.5g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 2.5g |
$1454.0 | 2025-03-21 | |
| Enamine | EN300-8091539-5.0g |
3-methyl-1-benzothiophene-5-carboxylic acid |
19404-24-1 | 95.0% | 5.0g |
$2152.0 | 2025-03-21 |
3-methyl-1-benzothiophene-5-carboxylic acid Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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